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Compound of Interest

Compound Name: 3-Methoxy-4-methylphenol

Cat. No.: B176626

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-4-methylphenol is an aromatic organic compound characterized by a phenol ring
substituted with a methoxy group and a methyl group. As a member of the cresol family, it
shares a foundational structure with its isomers, which play significant roles in various industrial
and biological processes. This guide provides a detailed exploration of 3-Methoxy-4-
methylphenol, with a focus on its nomenclature, physicochemical properties, and potential
applications, offering a valuable resource for professionals in research and development. While
this document centers on the 3-methoxy-4-methyl isomer, comparative insights into its more
commercially prevalent isomer, 2-methoxy-4-methylphenol (creosol), are provided to offer a
broader context within this class of compounds.

Nomenclature and Identification

The systematic identification of a chemical compound is crucial for unambiguous
communication in scientific and industrial contexts. 3-Methoxy-4-methylphenol is identified by
several names and registry numbers, which are essential for database searches and regulatory
compliance.
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The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 3-
methoxy-4-methylphenol[1]. This name precisely describes the arrangement of the functional
groups on the phenol ring.

A variety of synonyms and alternative names are used in literature and commercial listings.
These include:

e 4-methyl-3-(methyloxy)phenol[1]
e B-Methoxy-4-methylphenol[1]

It is critical to distinguish 3-Methoxy-4-methylphenol from its isomers, as they may have
different properties and applications. The most common isomer is 2-Methoxy-4-methylphenol,
which is widely known as creosol[2][3]. Other synonyms for creosol include 4-Methylguaiacol
and Valspice[2]. Another isomer is 4-methoxy-3-methylphenol[4][5].

For precise identification, the CAS Registry Number is the standard.
o 3-Methoxy-4-methylphenol: 19217-50-6[1]

e 2-Methoxy-4-methylphenol (Creosol): 93-51-6[2][6][7]

o 4-Methoxy-3-methylphenol: 14786-82-4[4][5][8]

The following table summarizes the key identifiers for 3-Methoxy-4-methylphenol and its
common isomers.
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2-Methoxy-4-
. 3-Methoxy-4- 4-Methoxy-3-
Identifier methylphenol
methylphenol methylphenol
(Creosol)
3-methoxy-4- 2-methoxy-4- 4-methoxy-3-
IUPAC Name
methylphenol[1] methylphenol[2] methylphenol[5]
4-methyl-3- Creosaol, 4-
(methyloxy)phenol, B-  Methylguaiacol, p- 3-methyl-4-
Common Synonyms
Methoxy-4- Creosol, 2-Methoxy-p-  methoxyphenol[5]
methylphenol[1] cresol[2][3][9]
CAS Registry Number ~ 19217-50-6[1] 93-51-6[2] 14786-82-4[4][5][8]
Molecular Formula CsH1002[1] CsH1002[2] CsH1002[4][5]
Molecular Weight 138.16 g/mol [1] 138.16 g/mol [2] 138.16 g/mol [5]

Chemical Structure and Physicochemical Properties

The arrangement of the methoxy and methyl groups on the phenol ring dictates the
physicochemical properties of 3-Methoxy-4-methylphenol, influencing its reactivity, solubility,
and biological activity.

Chemical Structure

The structure of 3-Methoxy-4-methylphenol consists of a benzene ring with a hydroxyl (-OH)
group, a methoxy (-OCHs) group at position 3, and a methyl (-CHs) group at position 4.

Caption: Chemical structure of 3-Methoxy-4-methylphenol.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3-Methoxy-4-
methylphenol.
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Property Value Source
Molecular Formula CsH1002 PubChem[1]
Molecular Weight 138.16 g/mol PubChem[1]

Data not readily available;
Appearance isomers are colorless to N/A

yellowish liquids or solids.

Data not readily available;
Boiling Point isomer 2-Methoxy-4- Wikipedia[2]
methylphenol boils at 221 °C.

Data not readily available;
Melting Point isomer 2-Methoxy-4- Wikipedia[2]
methylphenol melts at 5.5 °C.

Expected to be slightly soluble

Solubility in water, soluble in organic General chemical principles
solvents.
XLogP3 2.4 PubChem|[1]

Potential Applications and Research Interest

While specific applications for 3-Methoxy-4-methylphenol are not as extensively documented
as for its isomer creosol, its chemical structure suggests potential utility in several areas of
research and development. Phenolic compounds, in general, are known for their antioxidant
properties, and the specific substitutions on the aromatic ring of 3-Methoxy-4-methylphenol
could modulate this activity, making it a candidate for investigation in materials science and as
a potential intermediate in the synthesis of more complex molecules.

For context, its isomer, creosol (2-Methoxy-4-methylphenol), is a component of creosote and is
known to be a less toxic disinfectant compared to phenol[2]. It is found in sources such as coal
tar, wood creosote, and is a reduction product of vanillin[2]. Creosol is also found in tequila and
as glycosides in green vanilla beans[2]. It is used in the preparation of renewable bis(cyanate)
esters and has a characteristic sweet-spicy, phenolic-leathery odor with vanilla-like undertones,
making it useful in the fragrance industry[6].
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The isomer 4-methoxy-3-methylphenol is also known as guaiacol and is recognized for its
smoky, medicinal odor[4]. It has applications as a precursor in the synthesis of vanillin, in
pharmaceuticals for its potential antioxidant and anti-inflammatory properties, and in the food
industry as a preservative and flavoring agent[4].

Given the established applications of its isomers, it is plausible that 3-Methoxy-4-
methylphenol could be explored for similar uses, particularly in areas where a different
substitution pattern might confer advantageous properties, such as altered reactivity, solubility,
or biological activity. Further research is needed to fully elucidate the potential of this specific
isomer.

Experimental Protocols

Detailed experimental protocols for the synthesis or application of 3-Methoxy-4-methylphenol
are not widely available in public literature. However, general synthetic routes to substituted
phenols can be adapted. A potential synthetic workflow is outlined below.

Starting Material - " " " A : . " : Purification Characterization
(.., 4-methylphenol) Reduction of Nitro Grou;D—P(DlazollzauoH—lydrolysls of Diazonium SaMMelhylatlon)—’Qe.g" ChromatographyH(NMR, MS, IR)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 3-Methoxy-4-
methylphenol: Nomenclature, Properties, and Applications]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b176626#3-methoxy-4-
methylphenol-synonyms-and-alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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